4-N-(2-nitrophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine

• Molecular Formula: C13H10N6O2
• Molecular Weight: 282.26 g/mol
• IUPAC Name: 4-N-(2-nitrophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine
• InChI: InChI=1S/C13H10N6O2/c14-12-5-10-8(6-15-12)13(17-7-16-10)18-9-3-1-2-4-11(9)19(20)21/h1-7H,(H2,14,15)(H,16,17,18)
• InChI Key: FPEUMZRLYARFMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC=NC3=CC(=NC=C32)N)[N+](=O)[O-]

Description

4-N-(2-nitrophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine is a useful research compound. Its molecular formula is C13H10N6O2 and its molecular weight is 282.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (220 mg, 1.15 mmole) and 2-nitroaniline (2.00 g, 14.5 mmole) is heated to 100° C., then excess dry HCl gas is added to the hot stirred solution, and the mixture stirred at 160° C. for 20 min. The resulting product is neutralized with excess NaHCO3, dissolved in MeOH/CHCl3, dried onto silica gel and chromatographed over silica gel (2-4% MeOH/CH2Cl2) to give 7-amino-4-(2-nitroanilino)pyrido[4,3-d]pyrimidine (108 mg, 33%) as a yellow brown solid. 1H NMR (DMSO) δ 10.40 (1H, brs), 9.24 (1H, brs), 8.20 (1H, brs), 8.12 (1H, brs), 8.01 (2H, brs), 7.75 (1H, brs), 6.70 (2H, brs), 6.43 (1H, brs).